Cas no 133674-39-2 (methyl 3-tert-butylisoxazole-5-carboxylate)

• Product name: methyl 3-tert-butylisoxazole-5-carboxylate
• CAS No: 133674-39-2
• MF: C₉H₁₃NO₃
• Molecular Weight: 183.20442
• MDL: MFCD08752835
• CID: 1233434
• PubChem ID: 15812234

methyl 3-tert-butylisoxazole-5-carboxylate Properties

Names and Identifiers

• methyl 3-tert-butylisoxazole-5-carboxylate
• LogP
• methyl 3-tert-butyl-1,2-oxazole-5-carboxylate
• STK894391
• CS-0205357
• 3-t-Butylisoxazole-5-carboxylic acid methyl ester
• methyl 3-(tert-butyl)-5-isoxazolecarboxylate
• MFCD08752835
• 5-Isoxazolecarboxylic acid, 3-(1,1-dimethylethyl)-, methyl ester
• Z1198182217
• SCHEMBL352449
• 3-tert-butylisoxazole-5-carboxylic acid methyl ester
• DTXSID40578511
• Methyl3-(tert-butyl)isoxazole-5-carboxylate
• BS-25645
• SY334967
• DB-125176
• 3-tert-butyl-isoxazole-5-carboxylic acid methyl ester
• AKOS005144213
• methyl 3-t-butylisoxazole-5-carboxylate
• Methyl 3-(tert-butyl)isoxazole-5-carboxylate
• EN300-220250
• BBL021675
• FFPAIQCUBUFABI-UHFFFAOYSA-N
• 133674-39-2

• MDL： MFCD08752835
• Inchi： InChI=1S/C9H13NO3/c1-9(2,3)7-5-6(13-10-7)8(11)12-4/h5H,1-4H3
• InChIKey： FFPAIQCUBUFABI-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=NOC(=C1)C(=O)OC

Computed Properties

• 精确分子量: 183.08959
• 同位素质量: 183.08954328g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 13
• 可旋转化学键数量: 3
• 复杂度: 198
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.3
• 拓扑分子极性表面积: 52.3Ų

Experimental Properties

• PSA: 52.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles